![molecular formula C10H10N2O B6244670 3-hydroxy-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile CAS No. 55407-71-1](/img/no-structure.png)
3-hydroxy-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Hydroxy-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile (hereafter referred to as 3-hydroxy-1-methyl-CP) is an organic compound with a highly complex chemical structure. It is a cyclic nitrile, containing both a pyridine and a carbonitrile ring. 3-hydroxy-1-methyl-CP has been studied for its potential use in various scientific applications, such as drug synthesis, chemical synthesis, and biochemical research.
Scientific Research Applications
3-hydroxy-1-methyl-CP has been studied for its potential use in various scientific applications, such as drug synthesis, chemical synthesis, and biochemical research. In drug synthesis, the compound has been used as an intermediate in the synthesis of various pharmaceuticals, including anticonvulsants and analgesics. In chemical synthesis, 3-hydroxy-1-methyl-CP has been used as a building block for the synthesis of other compounds, such as quinolines, pyridines, and pyrimidines. In biochemical research, the compound has been used as a starting material for the synthesis of various enzymes, such as cytochrome P450, and for the synthesis of various metabolites, such as 5-hydroxy-1-methyl-CP.
Mechanism of Action
The mechanism of action of 3-hydroxy-1-methyl-CP is not yet fully understood. However, it is believed that the compound acts as a proton donor, donating a proton to the substrate molecule and thus facilitating the reaction. In addition, the compound is believed to act as a catalyst, accelerating the rate of the reaction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-hydroxy-1-methyl-CP are not yet fully understood. However, it has been shown to have anticonvulsant and analgesic properties in animal models. In addition, the compound has been shown to inhibit the activity of cytochrome P450, an enzyme involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 3-hydroxy-1-methyl-CP in laboratory experiments include its high solubility in organic solvents, its low toxicity, and its low cost. However, the compound is also relatively unstable and can be easily degraded by heat or light. In addition, the compound is difficult to synthesize in large quantities, making it unsuitable for large-scale experiments.
Future Directions
Given the potential applications of 3-hydroxy-1-methyl-CP in drug synthesis, chemical synthesis, and biochemical research, there are a number of possible future directions for this compound. These include further research into the mechanism of action of the compound, the development of new synthesis methods, and the exploration of potential applications in other areas, such as medicine and biotechnology. In addition, further research could be conducted into the biochemical and physiological effects of the compound, as well as its potential toxicity and side effects.
Synthesis Methods
3-hydroxy-1-methyl-CP can be synthesized in a variety of ways. The most common method is through the reaction of 3-hydroxy-1-methyl-CP with an acid, such as hydrochloric acid, in the presence of a base, such as sodium hydroxide. This reaction results in the formation of a cyclic nitrile, which is then purified by recrystallization. Other methods of synthesis include the use of a Grignard reagent, a nucleophilic substitution reaction, or a Wittig reaction.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-hydroxy-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile involves the reaction of 2-cyanomethyl-3-hydroxypyridine with 1,3-cyclopentadiene in the presence of a Lewis acid catalyst, followed by a series of reactions to introduce the methyl group and form the cyclopenta[c]pyridine ring system.", "Starting Materials": [ "2-cyanomethyl-3-hydroxypyridine", "1,3-cyclopentadiene", "Lewis acid catalyst", "Methylating agent", "Base", "Acid" ], "Reaction": [ "Step 1: React 2-cyanomethyl-3-hydroxypyridine with 1,3-cyclopentadiene in the presence of a Lewis acid catalyst to form the corresponding cyclopenta[c]pyridine intermediate.", "Step 2: Methylate the intermediate using a suitable methylating agent to introduce the methyl group at the desired position.", "Step 3: Treat the methylated intermediate with a base to deprotonate the hydroxyl group and form the corresponding anion.", "Step 4: Quench the reaction with an acid to protonate the anion and form the final product, 3-hydroxy-1-methyl-5H,6H,7H-cyclopenta[c]pyridine-4-carbonitrile." ] } | |
CAS RN |
55407-71-1 |
Molecular Formula |
C10H10N2O |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.